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Compound of Interest

Compound Name: Acid Brown 4

Cat. No.: B1384328

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acid Brown 4 (C.l. 14805), a
monoazo acid dye. The information presented is curated for professionals in research, scientific
studies, and drug development, with a focus on its chemical properties, synthesis, applications,
and toxicological profile.

Chemical and Physical Properties

Acid Brown 4 is a brown powder with a molecular formula of C16H12N3NaO4S and a
molecular weight of 365.34 g/mol .[1][2] It is also known by other names including Acid Brown,
Acid Brown R, and 6-[(4-Aminophenyl)azo]-5-hydroxy-1-naphthalenesulfonic acid sodium salt.
[2][3] The dye is soluble in water, presenting as a red-light brown solution, and soluble in
ethanol, appearing as a yellow-light brown solution.[1][2] In the presence of strong sulfuric acid,
it turns a wine red to dark blue color, which dilutes to a red-orange.[1][2] The addition of strong
hydrochloric acid results in a brown-orange precipitation, while a thick sodium hydroxide
solution turns it palm orange.[1]
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Property Value Reference(s)
CAS Number 5858-51-5 [1]
C.I. Number 14805 [2]
Molecular Formula C16H12N3Na0O4s [1]
Molecular Weight 365.34 g/mol [1]
Appearance Brown powder [4]

L Soluble (red-light brown
Solubility in Water _ [1][2]
solution)

o Soluble (yellow-light brown
Solubility in Ethanol ) [11[2]
solution)

Synthesis

The synthesis of Acid Brown 4 involves a diazotization and coupling reaction followed by
hydrolysis.

Experimental Protocol: Synthesis of Acid Brown 4

A general procedure for the synthesis of Acid Brown 4 is as follows:

« Diazotization: N-(4-aminophenyl)acetamide is diazotized. This typically involves reacting the
amine with sodium nitrite in the presence of a strong acid (e.g., hydrochloric acid) at a low
temperature (0-5 °C) to form the diazonium salt.

e Coupling: The resulting diazonium salt is then coupled with 5-Hydroxynaphthalene-1-sulfonic
acid. This reaction is usually carried out in an alkaline solution.

e Hydrolysis: The acetyl group is subsequently removed by hydrolysis to yield the final Acid
Brown 4 dye.[1]
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Applications

Acid Brown 4 is primarily used as a dye for various materials, including textiles, leather, and
paper.[4] It has also found application as a fluorescent agent for sea target reconnaissance and
in the exploration of fluorescent groundwater.[2] Additionally, it can be used for shading in
medicine and cosmetics.[2]

Experimental Protocol: Dyeing of Silk with Acid Brown 4

The following is a general protocol for dyeing silk fabric with Acid Brown 4.
» Fabric Preparation: The silk fabric is first washed to remove any impurities.

e Dye Bath Preparation: A dye bath is prepared with the appropriate amount of Acid Brown 4
dye powder, which is typically 2-4% of the dry weight of the fabric for a medium shade.[5]

e Dyeing Process: The wetted silk fabric is immersed in the dye bath. The temperature is
raised to just below a simmer and maintained for 20-30 minutes.[5] White vinegar or citric
acid is added to the dye bath to fix the dye to the fabric.[5]

» Rinsing: After dyeing, the fabric is removed from the dye bath and rinsed with cool water until
the water runs clear.[5]
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Toxicological Information

The toxicological data for Acid Brown 4 is not extensively detailed in publicly available
literature. Safety Data Sheets (SDS) indicate that the dye may cause skin, eye, and respiratory
irritation.[6] It is also listed as harmful if swallowed, potentially causing stomach discomfort.[7]
One SDS notes that mutagenicity data has been reported and refers to the Registry of Toxic
Effects of Chemical Substances (RTECS), though a specific entry for Acid Brown 4 was not
readily available.[7] No specific LD50 value for Acid Brown 4 has been found in the searched
literature.
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Potential Biological Sighaling Pathways

Direct studies on the interaction of Acid Brown 4 with specific biological signaling pathways
are not available. However, as an azo dye, its metabolic breakdown products, particularly
aromatic amines, are of toxicological interest. The reductive cleavage of the azo bond can lead
to the formation of such amines, which are known to have potential carcinogenic and
mutagenic properties. While no specific signaling pathway has been described for Acid Brown
4, the metabolism of azo dyes and the subsequent cellular response to their metabolites can

be generalized.
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© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1384328?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Acid Brown 4 is a versatile monoazo dye with applications in various industries. While its
chemical properties and synthesis are well-documented in principle, detailed experimental
protocols and comprehensive quantitative data, particularly regarding its toxicology and specific
biological interactions, are not widely available in the public domain. Researchers and
professionals should exercise caution and refer to specific safety data sheets from suppliers
before use. Further research is warranted to fully characterize its toxicological profile and
potential interactions with biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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